Cas no 1552902-98-3 (2-amino-5-methoxy-3-methylbenzonitrile)

2-amino-5-methoxy-3-methylbenzonitrile structure
1552902-98-3 structure
Product Name:2-amino-5-methoxy-3-methylbenzonitrile
CAS No:1552902-98-3
MF:C9H10N2O
MW:162.188501834869
CID:1080102
PubChem ID:82013071
Update Time:2025-04-20

2-amino-5-methoxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-methoxy-3-methylbenzonitrile
    • 1552902-98-3
    • AKOS020995714
    • Benzonitrile, 2-amino-5-methoxy-3-methyl-
    • Inchi: 1S/C9H10N2O/c1-6-3-8(12-2)4-7(5-10)9(6)11/h3-4H,11H2,1-2H3
    • InChI Key: QPHJHHNBXYCWSC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C#N)C(=C(C)C=1)N

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59Ų
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